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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzaldehyde-d3

Cat. No.: B588014

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for the deuterated compound 3,4,5-Trimethoxybenzaldehyde-
d3 is limited. This document provides a comprehensive safety profile based on the available
data for its non-deuterated analogue, 3,4,5-Trimethoxybenzaldehyde (CAS 86-81-7). The
fundamental chemical properties and expected toxicological profiles are considered to be
closely related. Deuterium substitution may alter pharmacokinetic and metabolic profiles but is
not expected to significantly change the acute hazard profile.[1]

Chemical Identification and Physical Properties

This section details the key identifiers and physicochemical properties of both the deuterated
and non-deuterated forms of 3,4,5-Trimethoxybenzaldehyde.
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. g 31415- 31415-
Identifier ) )
Trimethoxybenzaldehyde-d3  Trimethoxybenzaldehyde
CAS Number 1219805-17-0[1][2] 86-81-7[3]
Molecular Formula C10H9D304[1] C10H1204][3]
Molecular Weight 199.22 g/mol [1][2] 196.20 g/mol [4]
3,5-dimethoxy-4- 345
IUPAC Name (trideuteriomethoxy)benzaldeh o
trimethoxybenzaldehyde[4]
yde[1]
Synonyms - TMBA

Physical & Chemical Property

Value

Light cream / Light yellow solid flakes or

Appearance powder[3][5]

Melting Point 72 - 76 °C[3][6]

Boiling Point 163 - 165 °C at 10-13 mmHg[3][5][6]
Solubility Soluble in chloroform.[7] Insoluble in water.[8]

Vapor Pressure

0.00113 mmHg[4]

Stability

Stable under normal storage and handling

conditions.[9]

Hazard Identification and Classification

The compound is classified as hazardous. The following table summarizes its GHS

classification and associated precautionary statements.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[3]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[3]

Signal Word: Warning
Hazard Pictograms:

e walt text

Toxicological Information

Accidental ingestion may be harmful.[8] Animal experiments suggest that ingestion of less than

150 grams could be fatal or cause serious health damage.[8]

Toxicological Data

Value

Species

LD50 (Oral)

422 mg/kg[8]

Bird (unspecified)[8]

Key Health Effects:

o Skin Contact: Causes skin irritation.[3] Prolonged or repeated contact may lead to dermatitis

or skin sensitization (contact allergies).[8] It is advised not to expose open cuts or abraded

skin to this material.[8]

o Eye Contact: Causes serious eye irritation and potential damage.[3][8]

e Inhalation: May cause respiratory system irritation.[3] High concentrations of irritating

compounds could potentially lead to reactive airways dysfunction syndrome (RADS).[8]

 Ingestion: Harmful if swallowed.[3]
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Experimental Protocols

Detailed experimental protocols for the cited toxicological data are not available in the
referenced Safety Data Sheets. The LD50 value is reported from the Registry of Toxic Effects
of Chemical Substances (RTECS), which is a database of toxicological information, but the
specific study methodology is not provided in the publicly available documents.[8]

Handling, Storage, and First Aid

Adherence to proper laboratory protocols is essential when working with this compound.

Safety Measure

Protocol

Handling

Avoid all personal contact, including inhalation
of dust.[8] Wash hands and any exposed skin
thoroughly after handling.[3] Use in a well-

ventilated area.[3] Wear appropriate personal
protective equipment (PPE), including gloves,

lab coat, and safety goggles.[3]

Storage

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[3] Store at room
temperature.[8] Incompatible with strong

oxidizing agents.[3][8]

Disposal

Dispose of contents and container to an
approved waste disposal plant in accordance

with local, state, and federal regulations.[3]
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at
rest in a comfortable breathing position. If
feeling unwell, call a POISON CENTER or
doctor.[3]

Skin Contact

Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical
advice. Take off contaminated clothing and

wash it before reuse.[3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do so. Continue rinsing. If eye irritation persists,

get medical advice/attention.[3]

Ingestion

If swallowed, call a POISON CENTER or doctor
if you feel unwell. Rinse mouth.[3] Never give
anything by mouth to an unconscious person.[5]
[10]

Accidental Release and Firefighting Measures

Measure

Protocol

Spill Cleanup

Ensure adequate ventilation and wear
appropriate PPE.[3] Avoid dust formation.[3]
Sweep up the material and shovel it into a
suitable container for disposal.[3] Prevent the

product from entering drains.[10]

Firefighting

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide as extinguishing
media.[5][10] The material is combustible, and
fine dust accumulations may burn rapidly if
ignited.[8] Combustion products include carbon
monoxide and carbon dioxide.[8] Firefighters

should wear self-contained breathing apparatus.

[3]
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Visualized Safety Workflow

The following diagram illustrates a logical workflow for responding to an accidental spill of
3,4,5-Trimethoxybenzaldehyde-d3 in a laboratory setting.

Response Complete.

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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